Cas no 956385-05-0 (LY2140023 Monohydrate)

• Product Name: LY2140023 Monohydrate
• CAS No: 956385-05-0
• MF: C₁₂H₂₀N₂O₈S₂
• MW: 384.425801277161
• CID: 2852908
• Update Time: 2023-08-10

LY2140023 Monohydrate Chemical and Physical Properties

Names and Identifiers

• Pomaglumetad methionil
• LY2140023 Monohydrate
• pomaglumetad methionil hydrate
• Pomaglumetad methionil [USAN]
• WE665JB15R
• Pomaglumetad methionil (USAN)
• Pomaglumetad methionil monohydrate
• D09949
• Q27292586
• (1R,4S,5S,6S)-4-((S)-2-Amino-4-(methylthio)butanamido)-2-thiabicyclo[3.1.0]hexane-4,6-dicarboxylic acid 2,2-dioxide hydrate
• (1R,4S,5S,6S)-4-(2S-4-methylthio-2-aminobutanonyl)amino-2,2-dioxo-2lambda6-thia- bic

• Inchi： 1S/C12H18N2O7S2.H2O/c1-22-3-2-5(13)9(15)14-12(11(18)19)4-23(20,21)8-6(7(8)12)10(16)17;/h5-8H,2-4,13H2,1H3,(H,14,15)(H,16,17)(H,18,19);1H2/t5-,6+,7+,8-,12-;/m0./s1
• InChI Key： HQMAHCKDJKNYEK-LBMFEJOUSA-N
• SMILES： S1(C[C@@](C(=O)O)([C@@H]2[C@@H](C(=O)O)[C@H]12)NC([C@H](CCSC)N)=O)(=O)=O.O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 644
• Topological Polar Surface Area: 199